Cas no 106014-20-4 (2,5-Pyridinedicarboxylic acid, 3-chloro-)

• Product Name: 2,5-Pyridinedicarboxylic acid, 3-chloro-
• CAS No: 106014-20-4
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• CID: 1169035
• PubChem ID: 13650099
• Update Time: 2025-04-20

2,5-Pyridinedicarboxylic acid, 3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinedicarboxylic acid, 3-chloro-
• SCHEMBL3650453
• AB03640
• 3-CHLOROPYRIDINE-2,5-DICARBOXYLIC ACID
• 106014-20-4

• Inchi： 1S/C7H4ClNO4/c8-4-1-3(6(10)11)2-9-5(4)7(12)13/h1-2H,(H,10,11)(H,12,13)
• InChI Key： JWQUQFHOUMTOFZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 200.98292
• Monoisotopic Mass: 200.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49